1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile

• Molecular Formula: C10H8N4O2S
• Molecular Weight: 248.26 g/mol
• IUPAC Name: 3-(1,1-dioxothietan-3-yl)benzotriazole-5-carbonitrile
• InChI: InChI=1S/C10H8N4O2S/c11-4-7-1-2-9-10(3-7)14(13-12-9)8-5-17(15,16)6-8/h1-3,8H,5-6H2
• InChI Key: AZKRPYPVNKUBIS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CS1(=O)=O)N2C3=C(C=CC(=C3)C#N)N=N2

Description

1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile is a heterocyclic compound that features a unique combination of a 1,2,3-triazole ring and a dioxidothietane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile typically involves the use of click chemistry, specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method allows for the efficient formation of the 1,2,3-triazole ring. The dioxidothietane moiety can be introduced through subsequent reactions involving sulfur-containing reagents under controlled conditions .

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the CuAAC reaction and optimizing the reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile can undergo various chemical reactions, including:

Oxidation: The sulfur atoms in the dioxidothietane moiety can be further oxidized to form sulfone derivatives.

Reduction: The triazole ring can be reduced under specific conditions to yield dihydrotriazole derivatives.

Substitution: The nitrile group can participate in nucleophilic substitution reactions to form amides or other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophiles such as amines or alcohols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Dihydrotriazole derivatives.

Substitution: Amides, esters, or other functionalized derivatives.

Scientific Research Applications

1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe for studying biological processes.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural features.

Mechanism of Action

The mechanism of action of 1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile involves its interaction with specific molecular targets. The triazole ring can coordinate with metal ions, affecting enzymatic activity or protein function. The dioxidothietane moiety can undergo redox reactions, influencing cellular oxidative stress pathways. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

1,2,3-Triazole derivatives: Compounds like 1-benzyl-1H-1,2,3-triazole and 1-phenyl-1H-1,2,3-triazole share the triazole core but lack the dioxidothietane moiety.

Dioxidothietane derivatives: Compounds such as 1,1-dioxidothietane-3-carboxylic acid share the dioxidothietane moiety but lack the triazole ring.

Uniqueness

1-(1,1-Dioxidothietan-3-yl)-1H-benzo[d][1,2,3]triazole-6-carbonitrile is unique due to the combination of the triazole ring and the dioxidothietane moietyThe presence of both electron-donating and electron-withdrawing groups in the molecule enhances its reactivity and stability, making it a valuable compound for research and industrial applications .